Cas no 2034997-35-6 (methyl 2-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}sulfanyl)acetate)

• Product Name: methyl 2-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}sulfanyl)acetate
• CAS No: 2034997-35-6
• MF: C₁₄H₁₇NO₄S
• MW: 295.3540828228
• CID: 5379180
• Update Time: 2025-10-12

methyl 2-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• NHQXEBMGLZNRCA-SNAWJCMRSA-N
• methyl 2-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}sulfanyl)acetate

• Inchi： 1S/C14H17NO4S/c1-18-14(17)10-20-12-6-7-15(9-12)13(16)5-4-11-3-2-8-19-11/h2-5,8,12H,6-7,9-10H2,1H3/b5-4+
• InChI Key： NHQXEBMGLZNRCA-SNAWJCMRSA-N
• SMILES： C(OC)(=O)CSC1CCN(C(=O)/C=C/C2=CC=CO2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on methyl 2-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}sulfanyl)acetate

Comprehensive Overview of Methyl 2-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}sulfanyl)acetate (CAS No. 2034997-35-6)

Methyl 2-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}sulfanyl)acetate, with the CAS number 2034997-35-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a furan ring, a pyrrolidine scaffold, and an ester functional group, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural resemblance to naturally occurring alkaloids and its ability to modulate biological targets.

The compound's synthetic utility lies in its thioether linkage and α,β-unsaturated carbonyl moiety, which are pivotal for Michael addition reactions and cyclization strategies. In drug discovery, such structural motifs are often exploited to design enzyme inhibitors or receptor modulators. Recent studies highlight its relevance in developing anti-inflammatory agents and antioxidant derivatives, aligning with the growing demand for novel therapeutic candidates in chronic disease management.

From a green chemistry perspective, the furan-derived segment of 2034997-35-6 is noteworthy. Furan-based compounds are increasingly explored as sustainable alternatives to petrochemical-derived intermediates, resonating with the global push toward eco-friendly synthesis. This aligns with trending searches like "biobased chemical synthesis" and "green pharmaceutical intermediates," reflecting industry priorities.

Analytical characterization of methyl 2-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}sulfanyl)acetate typically involves NMR spectroscopy, mass spectrometry, and HPLC purity profiling. Its stability under physiological conditions is a critical parameter for researchers investigating its drug-likeness—a frequently queried topic in ADMET prediction discussions. The compound’s logP value and hydrogen-bonding capacity further influence its permeability, a key consideration in blood-brain barrier penetration studies.

In material science, the conjugated system of this molecule offers potential for organic electronics, such as OLED precursors or conductive polymers. This application niche attracts queries like "furan-based semiconductors" and "heterocyclic materials for optoelectronics," underscoring its interdisciplinary relevance. Patent literature suggests proprietary formulations incorporating this scaffold for advanced coating technologies.

Regulatory perspectives on CAS 2034997-35-6 emphasize its classification as a non-hazardous research chemical under standard handling protocols. However, proper personal protective equipment (PPE) is recommended during manipulation, consistent with general laboratory safety guidelines. The compound’s storage stability in amber vials under inert atmosphere is frequently documented, addressing common experimental concerns.

The commercial availability of methyl 2-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}sulfanyl)acetate through specialty chemical suppliers has expanded its accessibility for high-throughput screening campaigns. Its structure-activity relationship (SAR) potential continues to drive innovation, particularly in fragment-based drug design—a hot topic in computational chemistry forums. Recent publications correlate its stereoelectronic properties with target selectivity, a focus area for precision medicine development.

Future research directions may explore its catalytic applications or bioconjugation techniques, leveraging its reactive sites for click chemistry modifications. As the scientific community prioritizes molecular diversity and scaffold hopping, this compound’s hybrid architecture positions it as a valuable asset in medicinal chemistry toolkits. Its evolving role underscores the importance of heterocyclic chemistry in addressing unmet biomedical challenges.